Cas no 1254514-19-6 (4,6-Dibromo-1-iodoisoquinoline)
1254514-19-6 structure
Product Name:4,6-Dibromo-1-iodoisoquinoline
CAS No:1254514-19-6
MF:C9H4Br2IN
MW:412.847232818604
CID:3160430
PubChem ID:129962399
Update Time:2025-04-21
4,6-Dibromo-1-iodoisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dibromo-1-iodoisoquinoline
- 1254514-19-6
-
- Inchi: 1S/C9H4Br2IN/c10-5-1-2-6-7(3-5)8(11)4-13-9(6)12/h1-4H
- InChI Key: DTRHXACGXUQSEP-UHFFFAOYSA-N
- SMILES: IC1C2C=CC(=CC=2C(=CN=1)Br)Br
Computed Properties
- Exact Mass: 412.77347Da
- Monoisotopic Mass: 410.77552Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 12.9Ų
4,6-Dibromo-1-iodoisoquinoline Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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